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Compound of Interest

Compound Name: ZINC000003015356

Cat. No.: B2820085

ZINC ID: ZINC000003015356 Canonical SMILES:
C1=CC=C(C=C1)C(=O)NC(CC(C)C)C(=0)0O.[Zn+2] Molecular Formula: C13H16NO3.Zn
Molecular Weight: 309.65 g/mol

This technical guide provides a comprehensive overview of the commercially available
compound ZINC000003015356, intended for researchers, scientists, and professionals in the
field of drug development. While detailed experimental data and established signaling
pathways for this specific molecule are not extensively documented in publicly available
literature, this document outlines its commercial availability, presents a generalized
experimental workflow for its characterization, and discusses the broader context of zinc-
containing compounds in biological systems.

Commercial Availability and Procurement

ZINC000003015356 is a readily available compound for research purposes and can be
procured from various chemical suppliers. The following table summarizes known vendors.
Please note that stock status and lead times are subject to change and should be verified with
the respective suppliers.
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. Additional
Vendor Stock Status Purity .
Information
Available for
MolPort In Stock >95% ) )
immediate purchase.
Part of their screening
Chemspace In Stock >95% ) )
compound libraries.
Available for purchase
Mcule In Stock >95% through their online
marketplace.
] Synthesized upon
Vitas-M Lab Made on Demand >95%
request.
. Part of their discovery
Chemdiv Made on Demand >95%

chemistry services.

Hypothetical Experimental Workflow for
Characterization

For a novel screening compound such as ZINC000003015356, a systematic approach is
required to elucidate its biological activity and mechanism of action. The following diagram

illustrates a generalized experimental workflow.

Click to download full resolution via product page

A generalized workflow for the characterization of a screening compound.
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Potential Biological Roles of Zinc-Containing

Compounds

While specific data for ZINC000003015356 is limited, the presence of zinc suggests potential
involvement in a variety of biological processes. Zinc is a crucial trace element that acts as a
cofactor for numerous enzymes and transcription factors.[1][2] Its roles span catalytic,
structural, and regulatory functions within the cell.[1]

Zinc in Signaling Pathways

Zinc ions are increasingly recognized as important signaling molecules, capable of modulating
intracellular signal transduction cascades. For instance, zinc deficiency has been shown to
affect the STAT1/3 signaling pathways, which are critical for central nervous system
development.[3] Furthermore, zinc can influence the c-Jun N-terminal kinase (JNK) signaling
pathway through phosphoinositide 3-kinase (PI3K).[4] A simplified representation of the JNK
pathway modulation by zinc is depicted below.
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Cellular Response
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Simplified diagram of Zn+2-induced JNK signaling pathway activation.

General Experimental Protocols for Assessing Zinc
Compound Activity

To investigate the biological effects of a zinc-containing compound like ZINC000003015356, a
variety of in vitro assays can be employed.

Cytotoxicity Assays:

e Neutral Red (NR) and Crystal Violet (CB) Uptake Assays: These colorimetric assays are
used to determine cell viability by measuring the uptake of dyes into lysosomes and the
staining of DNA, respectively. IC10 and IC50 values (the concentration causing 10% and
50% inhibition) can be calculated.
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o Lactate Dehydrogenase (LDH) Leakage Assay: This assay measures the release of LDH
from damaged cells into the culture medium, serving as an indicator of cytotoxicity. The
percentage of cytotoxicity is calculated relative to a maximum LDH release control.[5]

Antimicrobial and Antifungal Assays:

e The antimicrobial and antifungal activity can be evaluated against various strains of bacteria
and fungi. The minimum inhibitory concentration (MIC) is typically determined using broth
microdilution methods.

DNA Interaction Studies:

e UV-Visible Spectroscopy: The binding of the compound to DNA can be monitored by
observing changes in the absorption spectra.

o Agarose Gel Electrophoresis: The ability of the compound to cleave plasmid DNA can be
assessed by observing the conversion of supercoiled DNA to nicked or linear forms.[6]

Conclusion

ZINC000003015356 is a commercially accessible screening compound with potential for further
investigation. While specific biological data for this molecule is not currently available, its zinc-
containing structure suggests possible roles in various cellular processes. The experimental
workflows and protocols outlined in this guide provide a framework for its systematic
evaluation. Future research is necessary to elucidate the specific biological activities and
therapeutic potential of ZINC000003015356.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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